4-Bromo-2,3-difluoropyridine

• IUPAC Name: 4-bromo-2,3-difluoropyridine
• InChI: InChI=1S/C5H2BrF2N/c6-3-1-2-9-5(8)4(3)7/h1-2H
• InChI Key: FDDSLPSJQMGNQB-UHFFFAOYSA-N
• Canonical SMILES: C1=CN=C(C(=C1Br)F)F
• Molecular Formula: C5H2BrF2N
• DSSTOX Substance ID: DTXSID90717817
• Molecular Weight: 193.98 g/mol
• CAS RN: 1227597-53-6

Description

4-Bromo-2,3-difluoropyridine is a chemical compound with the CAS Number: 1227597-53-6. It has a molecular weight of 193.98. The compound is typically stored in a refrigerator and is a colorless to light yellow liquid.

Synthesis Analysis

The synthesis of fluorinated pyridines, such as 4-Bromo-2,3-difluoropyridine, is a topic of interest due to their unusual physical, chemical, and biological properties. Fluoropyridines have reduced basicity and are usually less reactive than their chlorinated and brominated analogues. A selective synthesis of fluoropyridines remains a challenging problem.

Molecular Structure Analysis

The Inchi Code for 4-Bromo-2,3-difluoropyridine is 1S/C5H2BrF2N/c6-3-1-2-9-5(8)4(3)7/h1-2H. This code provides a specific identifier for the molecular structure of the compound.

Physical And Chemical Properties Analysis

4-Bromo-2,3-difluoropyridine is a colorless to light yellow liquid. It has a molecular weight of 193.98 and is typically stored in a refrigerator.

Scientific Research Applications

Medicinal Chemistry and Drug Development

4-Bromo-2,3-difluoropyridine serves as a versatile building block in the synthesis of pharmaceutical compounds. Researchers use it to create novel drug candidates due to its favorable pharmacokinetic properties. By incorporating this compound into drug scaffolds, scientists can enhance bioavailability, metabolic stability, and receptor binding affinity. .

Agrochemicals and Pesticides

Fluorinated pyridines, including 4-Bromo-2,3-difluoropyridine, play a crucial role in developing agrochemicals. These compounds exhibit enhanced biological activity and environmental stability. Researchers explore their potential as herbicides, insecticides, and fungicides. .

Radiochemistry and Imaging Agents

Fluorine-18 (¹⁸F) is a positron-emitting radionuclide used in positron emission tomography (PET) imaging. Researchers synthesize ¹⁸F-labeled pyridines for imaging various biological processes, such as tumor detection, brain function, and cardiovascular studies. .

Materials Science and Surface Modification

Fluorinated pyridines find applications in surface coatings, polymers, and materials science. Researchers use them to modify surfaces, enhance hydrophobicity, and improve chemical resistance. .

Organic Synthesis and Catalysts

Chemists employ 4-Bromo-2,3-difluoropyridine as a reagent in various organic transformations. It participates in cross-coupling reactions, C–H functionalization, and Suzuki-Miyaura coupling. Additionally, fluorinated pyridines serve as ligands in transition metal-catalyzed reactions. .

Fluorine-Containing Building Blocks

Fluorinated compounds are valuable building blocks for designing novel molecules. Researchers use 4-Bromo-2,3-difluoropyridine as a precursor to create more complex structures. By introducing fluorine atoms strategically, they can fine-tune properties such as lipophilicity, acidity, and reactivity. .

Safety and Hazards

When handling 4-Bromo-2,3-difluoropyridine, it is advised to avoid dust formation, breathing mist, gas or vapours, and contact with skin and eye. Use of personal protective equipment and chemical impermeable gloves is recommended. In case of accidental ingestion or inhalation, immediate medical attention is required.

Mechanism of Action

Target of Action

4-Bromo-2,3-difluoropyridine is a type of fluoropyridine . Fluoropyridines are known for their interesting and unusual physical, chemical, and biological properties owing to the presence of strong electron-withdrawing substituents in the aromatic ring . They have reduced basicity and are usually less reactive than their chlorinated and brominated analogues . .

Mode of Action

Fluoropyridines in general are known to interact with various biological targets due to their unique chemical properties . The presence of fluorine atoms can significantly alter the chemical behavior of these compounds, potentially leading to unique interactions with biological targets.

Biochemical Pathways

Fluoropyridines are known to be involved in a variety of biological applications, including potential imaging agents .

Result of Action

Fluoropyridines are known for their potential as imaging agents in various biological applications , suggesting they may have effects at the molecular and cellular level.